1,4-Bis[(2,4-dimethylphenyl)sulfonyl]piperazine

• Molecular Formula: C20H26N2O4S2
• Molecular Weight: 422.6 g/mol
• IUPAC Name: 1,4-bis[(2,4-dimethylphenyl)sulfonyl]piperazine
• InChI: InChI=1S/C20H26N2O4S2/c1-15-5-7-19(17(3)13-15)27(23,24)21-9-11-22(12-10-21)28(25,26)20-8-6-16(2)14-18(20)4/h5-8,13-14H,9-12H2,1-4H3
• InChI Key: HQGBVSZVIMIUQG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3=C(C=C(C=C3)C)C)C

Description

1,4-Bis[(2,4-dimethylphenyl)sulfonyl]piperazine, commonly known as BDSP, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. BDSP is a sulfonamide derivative that is widely used in the field of biochemistry and pharmacology.

Mechanism of Action

BDSP acts as a competitive antagonist of adenosine A1 receptors. It binds to the receptor's orthosteric site and prevents the binding of adenosine, a naturally occurring ligand. This leads to a decrease in the receptor's activity, resulting in various physiological effects.
Biochemical and Physiological Effects
BDSP has been shown to have various biochemical and physiological effects, including reducing heart rate and blood pressure, decreasing the release of neurotransmitters, and modulating the immune system. It has also been shown to have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

BDSP has several advantages for lab experiments, including its high affinity for the adenosine A1 receptor, its fluorescent properties, and its stability in biological fluids. However, it also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

For scientific research include the development of new fluorescent probes and drugs based on BDSP's structure, as well as further research on its toxicity and potential side effects.

Synthesis Methods

BDSP is synthesized by reacting 1,4-diaminopiperazine with 2,4-dimethylbenzenesulfonyl chloride. This process yields BDSP as a white crystalline solid with a melting point of 205-207 °C. The purity of BDSP can be confirmed by various spectroscopic techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

BDSP has been extensively used in scientific research as a fluorescent probe for studying protein-ligand interactions, enzyme kinetics, and receptor binding. It has also been used as a tool for investigating the mechanism of action of various drugs and their effects on biological systems. BDSP has been shown to bind with high affinity to the adenosine A1 receptor, making it a useful tool for studying this receptor's pharmacology.